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Compound of Interest

Compound Name: Cyclopropyl methyl ketone

cat. No.: B1669517

An In-depth Technical Guide to the Chemical Properties of Cyclopropyl Methyl Ketone

Introduction

Cyclopropyl methyl ketone, also known as acetylcyclopropane or 1-cyclopropylethanone, is a
versatile organic compound with the chemical formula C5H80.[1] It is a clear, colorless liquid
characterized by a distinct, fruity odor.[1] This ketone's unique chemical structure, which
incorporates a strained three-membered cyclopropyl ring attached to a carbonyl group, imparts
significant reactivity, making it a valuable intermediate in various fields of organic synthesis.[2]
[3] Its applications are prominent in the pharmaceutical and agrochemical industries, where it
serves as a crucial building block for complex molecules, including antiviral drugs,
antidepressants, anti-inflammatory medications, fungicides, and herbicides.[1][4][5] This guide
provides a comprehensive overview of its chemical and physical properties, experimental
protocols, and key reactive characteristics.

Physical and Chemical Properties

Cyclopropyl methyl ketone is a flammable liquid and should be handled with appropriate
safety precautions.[1][6] It is moderately soluble in water and shows good solubility in most
organic solvents like ethanol and diethyl ether.[1]
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Property Value Reference(s)
Molecular Formula C5H80 [1]
Molecular Weight 84.12 g/mol (110718191
CAS Number 765-43-5 [2][9]
Appearance Clear, c.olo.rless to slightly (0]
yellow liquid
Odor Fruity, strong [1][11]
Density 0.849 g/mL at 25 °C [7191[12]
Boiling Point 106-114 °C [1][12][13]
Melting Point -68 °C to <-70 °C [13][14]
Flash Point 13 °C to 21 °C (closed cup) [6]
Refractive Index n20/D 1.424 [12][14]
Solubility M.od(.eratt?ly soluble to fully (214]
miscible in water
Vapor Pressure 44.7 mmHg [8][10]

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of cyclopropyl

methyl ketone.
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Spectroscopy Type Key Features | Peaks Reference(s)

The proton nuclear magnetic
resonance spectrum is
available for this compound,
tH NMR : L [8][15]
showing characteristic signals
for the methyl and cyclopropyl

protons.

The carbon-13 nuclear
magnetic resonance spectrum
shows distinct peaks for the
carbonyl carbon, the methyl
13C NMR carbon, and the carbons of the  [16]
cyclopropyl ring. A reference
indicates data is available in
different concentrations of
H2S04.

The mass spectrum (GC-MS)
Mass Spec (MS) shows a primary peak (m/z) at [8]
43.

The infrared spectrum displays
characteristic absorption
bands corresponding to the

Infrared (IR) ~ _ [8]
C=0 stretching of the ketone
and the C-H stretching of the

cyclopropyl and methyl groups.

The FT-Raman spectrum has
Raman been recorded for this [8]

compound.

Chemical Reactivity and Applications

The chemical behavior of cyclopropyl methyl ketone is largely dictated by the high ring strain
of the cyclopropyl group conjugated to the ketone.[2] This strained ring enhances the
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compound's reactivity in a variety of chemical transformations, making it a versatile synthetic
intermediate.[2][3]

Key Reactions:

* Ring-Opening Reactions: The cyclopropyl ring can undergo ring-opening reactions under
different conditions (e.g., reductive, nucleophilic), providing access to linear carbon chains
and making it a key synthon in the construction of complex molecules.[2][3][17]

 Intermediate for Heterocycles: It is a precursor in the synthesis of various heterocyclic
compounds. For example, it has been used in the preparation of 1,2,4-trioxepanes and
1,2,4-trioxocanes via photooxygenation of homoallylic alcohols.[4][9]

o Cycloaddition Reactions: The unique electronic properties of the cyclopropyl ketone system
allow it to participate in cycloaddition processes, such as nickel-catalyzed [3+2]
cycloadditions, to form five-membered rings.[17][18]

Applications:

o Pharmaceuticals: It is a vital intermediate in the synthesis of numerous pharmaceutical
agents, including the anti-HIV drug Efavirenz.[4][5]

e Agrochemicals: It is used in the production of fungicides like Cyprodinil and Cyproconazole,
as well as the herbicide Isoxaflutole.[4][5]

o Organic Synthesis: It serves as a starting material for preparing homoallylic alcohols and a-
trifluoromethyl-amines.[4][5]
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Key Reactions
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Heterocycle Synthesis (e.g., Efavirenz)
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Step 1: Intermediate Synthesis

a-Acetyl-y-butyrolactone

+ HCI, H20
+ Heat

5-Chloro-2-pentanone

Step 2: Cyclization

+ NaOH, H20
+ Heat

Cyclopropyl Methyl Ketone

Distillation & Purificatior>

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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